![molecular formula C3H2F3NO2S B3193834 Acetonitrile, [(trifluoromethyl)sulfonyl]- CAS No. 75988-01-1](/img/structure/B3193834.png)
Acetonitrile, [(trifluoromethyl)sulfonyl]-
Overview
Description
“Acetonitrile, [(trifluoromethyl)sulfonyl]-” is a compound that is of great interest in synthetic chemistry due to the strong electronegativity of fluorine and the relatively small steric footprint of fluorine atoms . It is used in the field of electrochemical conversions involving acetonitrile, due to its good conductivity and environmentally friendly features .
Synthesis Analysis
The synthesis of “Acetonitrile, [(trifluoromethyl)sulfonyl]-” involves the precipitation of sodium chloride from the acetonitrile solution, followed by fluorination with F2 . This process allows not only the synthesis of commercial selectfluor on industrial scales, but also the preparation of a variety of derivatives with different characteristics and reactivities .Molecular Structure Analysis
The molecular structure of “Acetonitrile, [(trifluoromethyl)sulfonyl]-” is complex and involves several key components. The compound contains a trifluoromethyl group (CF3), a sulfonyl group (SO2), and an acetonitrile group (CH3CN) .Chemical Reactions Analysis
“Acetonitrile, [(trifluoromethyl)sulfonyl]-” can undergo a variety of chemical reactions. For instance, it can be used as an important synthon in many types of organic reactions . It can also be deprotonated to form a nucleophile, and the nitrogen with lone pair electrons can also act as a nucleophile .Physical And Chemical Properties Analysis
The physical and chemical properties of “Acetonitrile, [(trifluoromethyl)sulfonyl]-” are influenced by its molecular structure. It is a polar molecule with a high relative permittivity, which is conducive to the dissociation of ion pairs into free ions .Scientific Research Applications
Organic Synthesis
Acetonitrile is commonly used as an organic solvent and can also be used as an important intermediate in organic synthesis . Its widespread use has led to the development of new methods for the synthesis of a variety of important compounds .
Electrochemical Conversions
In the field of electrochemical conversions involving acetonitrile, due to its good conductivity and environmentally friendly features, it has become a powerful and compelling tool to afford nitrogen-containing compounds or nitrile-containing compounds .
Cyanomethylation
Acetonitrile can be used as an important synthon in many types of organic reactions, including cyanomethylation . This is due to its enrichment, low price, and excellent solvent properties .
Hydrofunctionalization of Alkynes
Several interesting methods have been developed to provide nitrile-containing products, including the hydrofunctionalization of alkynes .
Cascade Radical Cyclization of Alkynes
Acetonitrile can also be used in cascade radical cyclization of alkynes . This is another application of cyanomethylation .
Cascade Radical Cyclization of Alkenes
Another application of acetonitrile is in the cascade radical cyclization of alkenes .
Source of Nitrogen for Preparation of Nitrogen-containing Compounds
Acetonitrile is also an important synthetic intermediate and often used as a source of nitrogen for the preparation of typical nitrogen-containing compounds .
Construction of Heterocyclic Compounds
Acetonitrile can also be utilized in the construction of a variety of heterocyclic compounds . Examples include the synthesis of pyridine, oxazole, and tetrazole .
Mechanism of Action
Future Directions
The future directions of “Acetonitrile, [(trifluoromethyl)sulfonyl]-” research could involve further exploration of its use in organic synthesis, particularly in the field of electrochemical conversions . Additionally, new methods for the synthesis of a variety of important compounds using this compound could be developed .
properties
IUPAC Name |
2-(trifluoromethylsulfonyl)acetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2F3NO2S/c4-3(5,6)10(8,9)2-1-7/h2H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBKKVMGRHRZRDN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C#N)S(=O)(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2F3NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80402427 | |
Record name | Acetonitrile, [(trifluoromethyl)sulfonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80402427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Acetonitrile, [(trifluoromethyl)sulfonyl]- | |
CAS RN |
75988-01-1 | |
Record name | Acetonitrile, [(trifluoromethyl)sulfonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80402427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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